Cas no 14419-78-4 (Cytidine-5-t (8CI,9CI))

Cytidine-5-t (8CI,9CI) Properties

Names and Identifiers

• Cytidine-5-t (8CI,9CI)
• CYTIDINE, [5-3H]
• 14419-78-4
• Cytidin-5-3H
• Cytidine,[5-3H]
• AKOS015910653
• 4-amino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-tritiopyrimidin-2-one
• +Expand

• InChIKey： UHDGCWIWMRVCDJ-QPXMQEAJSA-N
• Inchi： InChI=1S/C9H13N3O5/c10-5-1-2-12(9(16)11-5)8-7(15)6(14)4(3-13)17-8/h1-2,4,6-8,13-15H,3H2,(H2,10,11,16)/t4-,6-,7-,8-/m1/s1/i1T
• SMILES： OC[C@H]1O[C@@H](N2C=C([3H])C(N)=NC2=O)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 247.10203
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 245.09374477g/mol
• Heavy Atom Count: 17
• Complexity: 383
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.1
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 128.61